N-(2,4-dimethoxyphenyl)-2-(5,7-dioxo-6-propyl-2-(pyrrolidin-1-yl)-6,7-dihydrothiazolo[4,5-d]pyrimidin-4(5H)-yl)acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-(5,7-dioxo-6-propyl-2-pyrrolidin-1-yl-[1,3]thiazolo[4,5-d]pyrimidin-4-yl)acetamide
• InChI: InChI=1S/C22H27N5O5S/c1-4-9-26-20(29)18-19(24-21(33-18)25-10-5-6-11-25)27(22(26)30)13-17(28)23-15-8-7-14(31-2)12-16(15)32-3/h7-8,12H,4-6,9-11,13H2,1-3H3,(H,23,28)
• InChI Key: LLDPOJHIDXOQPK-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(N=C(S2)N3CCCC3)N(C1=O)CC(=O)NC4=C(C=C(C=C4)OC)OC
• Molecular Formula: C22H27N5O5S
• Molecular Weight: 473.5 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-(5,7-dioxo-6-propyl-2-(pyrrolidin-1-yl)-6,7-dihydrothiazolo[4,5-d]pyrimidin-4(5H)-yl)acetamide is a useful research compound. Its molecular formula is C22H27N5O5S and its molecular weight is 473.55. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis and Applications

Insecticidal Applications : Research demonstrates the synthesis of various heterocyclic compounds, incorporating thiadiazole moieties, for potential use as insecticidal agents against common agricultural pests like the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017). This indicates a potential avenue for the application of complex heterocyclic compounds in agriculture to control pest populations effectively.

Imaging Applications : Another area of application for heterocyclic compounds is in medical imaging, specifically through the synthesis of selective radioligands for imaging translocator proteins with PET scans (Dollé et al., 2008). This research suggests potential for compounds like "N-(2,4-dimethoxyphenyl)-2-(5,7-dioxo-6-propyl-2-(pyrrolidin-1-yl)-6,7-dihydrothiazolo[4,5-d]pyrimidin-4(5H)-yl)acetamide" in the development of novel imaging agents that could aid in diagnosing and monitoring various diseases.

Anti-inflammatory and Antimicrobial Activities : The exploration of heterocyclic compounds for anti-inflammatory and antimicrobial activities is a significant area of pharmaceutical research. Studies have shown that derivatives of pyridines, pyrimidinones, and oxazinones exhibit promising anti-inflammatory and antimicrobial properties, suggesting potential therapeutic applications (Abdulla, 2008). These findings highlight the importance of heterocyclic compounds in developing new treatments for inflammation and infections.

Antitumor Activities : Enaminones, utilized as building blocks for synthesizing substituted pyrazoles, have shown antitumor and antimicrobial activities (Riyadh, 2011). This area of research points to the potential use of complex heterocyclic compounds in cancer therapy and infection control, underscoring the versatile applications of such molecules in medical science.